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Compound of Interest

Compound Name: 2-O-Hydroxyethyl-d-glucose

CAS No.: 2280-43-5

Cat. No.: B1458490

Get Quote

Introduction & Compound Profile
2-O-Hydroxyethyl-d-glucose (2-O-HEG) is a specific monosaccharide derivative primarily

generated during the acid hydrolysis or metabolic breakdown of Hydroxyethyl Starch (HES).

Unlike unmodified glucose, the hydroxyethyl substitution at the C-2 position alters its enzymatic

recognition and solubility profile.

CAS Number: 2280-43-5 (often associated with the specific isomer); 25018-15-9 (general).

Molecular Formula: C

H

O

[1][2][3]

Molecular Weight: 224.21 g/mol [1][2][4]
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Critical Attribute:High Hygroscopicity. The hydroxyethyl group increases water affinity,

making the solid compound prone to deliquescence (absorbing moisture until it dissolves) if

exposed to ambient humidity.

Receipt and Initial Characterization
Upon receipt, the integrity of the compound must be verified immediately. 2-O-HEG is typically

shipped at room temperature but should be transferred to controlled storage immediately.[2]

Protocol: Incoming Inspection
Visual Check: The compound should appear as a white to off-white crystalline powder.

Warning Sign: Clumping, transparency, or a "wet" look indicates moisture absorption

during transit.

Solubility Test (Validation): Dissolve a small aliquot (approx. 1 mg) in 1 mL of D

O or HPLC-grade water. It should dissolve clearly and rapidly without sonication.

Verification (Optional): For critical assays, confirm identity via

H-NMR to ensure no acetyl migration or degradation occurred during shipping.

Storage Protocols
Proper storage is dictated by the physical state of the material. The primary threat to 2-O-HEG

stability is moisture-induced hydrolysis or microbial degradation in solution.

A. Solid State Storage (Long-Term)[1]
Temperature: 2°C to 8°C is sufficient for standard storage (1-2 years). For archival storage

(>2 years), store at -20°C.

Environment: Must be kept desiccated.

Container: Amber glass vials with Teflon-lined caps are preferred to prevent plasticizer

leaching and light exposure (though the compound is not strictly photosensitive, this is Good

Laboratory Practice).
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B. Solution State Storage
Aqueous solutions of 2-O-HEG are susceptible to microbial growth due to the glucose

backbone.

Short-Term (<24 hours): Store at 4°C.

Medium-Term (1 week - 1 month): Store at -20°C.

Long-Term: Not recommended. Prepare fresh.

Visualization: Storage Logic Tree
The following diagram illustrates the decision-making process for storing 2-O-HEG to maximize

stability.
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2-O-HEG Sample

Physical State?

Solid Powder Aqueous Solution

Store at 4°C
(Desiccated)

Is usage immediate
(<24 hrs)?

Archival (>2 yrs):
Store at -20°C

Optional

Store at 4°C

Yes

Aliquot & Freeze
(-20°C or -80°C)

No

Avoid Repeated
Freeze-Thaw

Click to download full resolution via product page

Caption: Decision matrix for optimal storage conditions based on physical state and usage

timeline.

Handling and Solubilization Protocols
Hygroscopicity Management
Because 2-O-HEG is hygroscopic, accurate weighing requires minimizing exposure to ambient

air.
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Equilibration: Allow the storage vial to reach room temperature before opening. This prevents

condensation from forming on the cold solid.

Environment: Ideally, weigh in a glove box or a low-humidity environment. If not available,

work quickly and recap immediately.

Desiccant: Store the vial inside a secondary container (jar) containing silica gel or Drierite.

Solubilization Protocol
Solvent Choice:

Water: Highly soluble. Preferred for biological assays.

DMSO: Soluble. Preferred for stock solutions if water promotes instability or microbial

growth.

Ethanol: Sparingly soluble. Not recommended for high-concentration stocks.

Step-by-Step Preparation (10 mM Stock in Water):

Calculate the mass required:

for

of

solution.

Weigh the solid into a sterile microcentrifuge tube.

Add 50% of the final volume of HPLC-grade water.

Vortex gently until fully dissolved (usually <30 seconds).

Dilute to final volume.

Filtration: Filter sterilize using a 0.22 µm PES or PVDF membrane if using in cell culture.

Note: Nylon filters may bind carbohydrates slightly and should be avoided for trace analysis.
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Analytical Quality Control (QC)[1]
To validate the compound before use, particularly if it has been stored for >6 months, use the

following methods.

Method A: LC-MS (APCI Negative Mode)
This is the most sensitive method for detecting 2-O-HEG, especially in biological matrices

(urine/plasma) or for purity checks.

Column: Amine-type column (e.g., Amino or HILIC).

Mobile Phase: Acetonitrile / 0.1% Formic Acid (Gradient).

Ionization: APCI (Atmospheric Pressure Chemical Ionization) in negative mode.[5]

Target Ion: Look for the formate adduct

.

Mechanism:[6] Hydroxyethyl glucose is often detected as the adduct with formic acid (m/z

~269) in negative mode.[5]

Method B: NMR Spectroscopy
Used for structural confirmation and checking for hydrolysis of the hydroxyethyl group.

Solvent: D

O.

Key Signals: The ethylene signals (

) will appear as multiplets distinct from the glucose ring protons (3.2–4.0 ppm range). The
anomeric proton (H-1) will show

and

splitting.
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Visualization: QC Workflow

2-O-HEG Sample Dissolve in D2O
or Mobile Phase Select Method

1H-NMR
(Structural ID)

LC-MS (APCI-)
(Purity/Trace)

Check Ethylene
Multiplets

Check m/z 269
(Formate Adduct)

Click to download full resolution via product page

Caption: Analytical workflow for validating 2-O-HEG identity and purity.

Safety and Disposal
Although 2-O-HEG is a sugar derivative and generally low toxicity, standard chemical safety

applies.

Hazard Category Classification Precaution

Inhalation Irritant (Dust)
Use a dust mask (N95) or

fume hood when weighing.

Skin/Eye Mild Irritant
Wear nitrile gloves and safety

glasses.

Disposal Non-Hazardous

Dilute with excess water and

flush to drain (if local

regulations permit for sugars)

or dispose of as solid chemical

waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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